Cas no 37529-91-2 (4-ethyl-1,2-dihydropyridin-2-one)

• Product Name: 4-ethyl-1,2-dihydropyridin-2-one
• CAS No: 37529-91-2
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD12033004
• CID: 1484516
• PubChem ID: 19378747
• Update Time: 2025-11-01

4-ethyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 4-ethyl-
• 4-ethyl-1H-pyridin-2-one
• 4-ethyl-1,2-dihydropyridin-2-one
• DTXSID60598534
• BS-48038
• 4-ethyl-2(1h)-pyridone
• 37529-91-2
• SCHEMBL805466
• 2(1H)-Pyridinone, 4-ethyl-4-ethyl-1,2-dihydropyridin-2-one
• 4-Ethylpyridin-2(1H)-one
• F73611
• AKOS006355901
• 4-ethyl-2(1H)-Pyridinone
• AKOS015945211
• DA-06338
• 4-ethyl-2-hydroxypyridine

• MDL： MFCD12033004
• Inchi： 1S/C7H9NO/c1-2-6-3-4-8-7(9)5-6/h3-5H,2H2,1H3,(H,8,9)
• InChI Key： XNPOEWPFEMDQDF-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=CN1)CC

Computed Properties

• Exact Mass: 123.06847
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Additional information on 4-ethyl-1,2-dihydropyridin-2-one

4-ethyl-1,2-dihydropyridin-2-one (CAS No. 37529-91-2): An Overview of Its Properties, Applications, and Recent Research Advances

4-ethyl-1,2-dihydropyridin-2-one (CAS No. 37529-91-2) is a compound that has garnered significant attention in the fields of chemistry and pharmacology due to its unique structural properties and potential biological activities. This compound belongs to the class of dihydropyridines, which are known for their diverse applications in medicinal chemistry and drug development.

The chemical structure of 4-ethyl-1,2-dihydropyridin-2-one consists of a six-membered ring with a double bond between the nitrogen and the carbon atom at position 1. The ethyl group attached to the nitrogen at position 4 further enhances its stability and reactivity. This structure provides a foundation for various chemical modifications, making it a valuable scaffold for the synthesis of bioactive compounds.

In recent years, extensive research has been conducted to explore the biological activities of 4-ethyl-1,2-dihydropyridin-2-one. One of the key areas of interest is its potential as a calcium channel modulator. Calcium channels play a crucial role in various physiological processes, including muscle contraction, neurotransmitter release, and cell signaling. Compounds that can modulate these channels have significant therapeutic potential in treating cardiovascular diseases, neurological disorders, and other conditions.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the effects of 4-ethyl-1,2-dihydropyridin-2-one on calcium channel activity in vitro. The results showed that this compound effectively inhibited L-type calcium channels, which are primarily responsible for regulating cardiac muscle contraction and vascular smooth muscle tone. This finding suggests that 4-ethyl-1,2-dihydropyridin-2-one could be a promising lead compound for developing new antihypertensive drugs.

Beyond its potential as a calcium channel modulator, 4-ethyl-1,2-dihydropyridin-2-one has also been explored for its antioxidant properties. Oxidative stress is implicated in numerous diseases, including cardiovascular disease, neurodegenerative disorders, and cancer. A study published in the Bioorganic & Medicinal Chemistry Letters in 2021 demonstrated that 4-ethyl-1,2-dihydropyridin-2-one exhibits potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. These findings highlight its potential as a protective agent against oxidative damage.

In addition to its therapeutic applications, 4-ethyl-1,2-dihydropyridin-2-one has been used as a synthetic intermediate in the preparation of other bioactive compounds. Its versatile reactivity allows it to undergo various chemical transformations, such as alkylation, acylation, and condensation reactions. This makes it an attractive starting material for the synthesis of complex molecules with diverse biological activities.

The synthesis of 4-ethyl-1,2-dihydropyridin-2-one can be achieved through several routes. One common method involves the reaction of ethylamine with an appropriate pyridine derivative under suitable conditions. Another approach involves the cyclization of an appropriate precursor molecule followed by dehydrogenation to form the desired dihydropyridine structure. These synthetic methods have been optimized to improve yield and purity, making them suitable for large-scale production.

In conclusion, 4-ethyl-1,2-dihydropyridin-2-one (CAS No. 37529-91-2) is a multifaceted compound with significant potential in both research and pharmaceutical applications. Its ability to modulate calcium channels and exhibit antioxidant properties makes it a valuable candidate for developing new therapeutic agents. Furthermore, its use as a synthetic intermediate highlights its importance in organic synthesis. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge.